Cas no 476628-04-3 (ethyl (2Z)-3,4-dimethyl-2-(3-methylbenzoyl)imino-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl (2Z)-3,4-dimethyl-2-(3-methylbenzoyl)imino-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 476628-04-3
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 6098396
• PubChem ID: 4141152
• Update Time: 2025-07-23

ethyl (2Z)-3,4-dimethyl-2-(3-methylbenzoyl)imino-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3,4-dimethyl-2-(3-methylbenzoyl)imino-2,3-dihydro-1,3-thiazole-5-carboxylate
• ethyl (Z)-3,4-dimethyl-2-((3-methylbenzoyl)imino)-2,3-dihydrothiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2,3-dihydro-3,4-dimethyl-2-[(3-methylbenzoyl)imino]-, ethyl ester
• ethyl 3,4-dimethyl-2-(3-methylbenzoyl)imino-1,3-thiazole-5-carboxylate
• (Z)-ethyl 3,4-dimethyl-2-((3-methylbenzoyl)imino)-2,3-dihydrothiazole-5-carboxylate
• SR-01000008735-1
• F0715-0335
• 476628-04-3
• CHEMBL3210377
• HMS2709H09
• SR-01000008735
• SMR000323342
• ethyl (2Z)-3,4-dimethyl-2-[(3-methylbenzoyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxylate
• AKOS024598209
• MLS000678950

• Inchi： 1S/C16H18N2O3S/c1-5-21-15(20)13-11(3)18(4)16(22-13)17-14(19)12-8-6-7-10(2)9-12/h6-9H,5H2,1-4H3
• InChI Key： UNTJQEIRBAFDDV-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N(C)C1=NC(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 455.8±55.0 °C(Predicted)
• pka: -3.83±0.60(Predicted)

Additional information on ethyl (2Z)-3,4-dimethyl-2-(3-methylbenzoyl)imino-2,3-dihydro-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl (2Z)-3,4-dimethyl-2-(3-methylbenzoyl)imino-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 476628-04-3)

Ethyl (2Z)-3,4-dimethyl-2-(3-methylbenzoyl)imino-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 476628-04-3) is a specialized organic compound with a unique molecular structure, combining a thiazole ring and a benzoyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Its Z-configuration and ester functional group make it a versatile intermediate for synthesizing bioactive molecules.

Researchers are increasingly exploring thiazole derivatives like this compound for their antimicrobial and anti-inflammatory properties, aligning with current trends in combating antibiotic resistance. The 3-methylbenzoyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Recent studies highlight its relevance in small-molecule inhibitors targeting enzyme pathways, a hot topic in precision medicine.

The synthesis of ethyl (2Z)-3,4-dimethyl-2-(3-methylbenzoyl)imino-2,3-dihydro-1,3-thiazole-5-carboxylate typically involves condensation reactions under controlled conditions. Analytical techniques such as HPLC and NMR spectroscopy are essential for purity verification, addressing the growing demand for high-purity intermediates in API manufacturing. Its CAS No. 476628-04-3 serves as a unique identifier in regulatory documentation and patent filings.

In agrochemistry, this compound’s thiazole core shows promise as a scaffold for pesticide development, particularly in eco-friendly formulations. With rising interest in sustainable agriculture, derivatives of CAS 476628-04-3 are being tested for low-toxicity profiles and biodegradability. Computational modeling (in silico studies) further accelerates its optimization, a method frequently searched by chemists.

Storage and handling of ethyl (2Z)-3,4-dimethyl-2-(3-methylbenzoyl)imino-2,3-dihydro-1,3-thiazole-5-carboxylate require standard laboratory precautions. While not classified as hazardous, its stability under varying pH and temperature conditions is a common query among users. Suppliers often provide technical datasheets detailing solubility (DMSO or ethanol) and shelf-life recommendations.

The compound’s nomenclature—IUPAC name and CAS registry—is frequently searched in chemical databases like SciFinder. Its structural complexity also makes it a case study in organic synthesis education, with tutorials on imine formation and heterocyclic chemistry referencing this molecule. Patent analyses reveal its use in kinase inhibitor formulations, tying into oncology research trends.

Future directions for CAS 476628-04-3 include exploring its structure-activity relationships (SAR) via high-throughput screening. As the pharmaceutical industry shifts toward fragment-based drug design, such intermediates gain prominence. Environmental impact assessments (green chemistry metrics) are also being applied to its production processes.